Cas no 519045-03-5 (3-4-(Acetylamino)phenyl-2-phenylpropanoic acid)

• Product Name: 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid
• CAS No: 519045-03-5
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD03175151
• CID: 3083423
• PubChem ID: 2927249
• Update Time: 2025-05-21

3-4-(Acetylamino)phenyl-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Acetamidophenyl)-2-phenylpropanoic acid
• 3-[4-(acetylamino)phenyl]-2-phenylpropanoic acid
• benzenepropanoic acid, 4-(acetylamino)-alpha-phenyl-
• AKOS003274780
• LS-07236
• STK135901
• H33868
• ALBB-023151
• 3-(4-acetamidophenyl)-2-phenylpropanoicacid
• SR-01000251815
• 519045-03-5
• MFCD03175151
• AKOS017258534
• SR-01000251815-1
• Cambridge id 7118249
• 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid

• MDL： MFCD03175151
• Inchi： 1S/C17H17NO3/c1-12(19)18-15-9-7-13(8-10-15)11-16(17(20)21)14-5-3-2-4-6-14/h2-10,16H,11H2,1H3,(H,18,19)(H,20,21)
• InChI Key： WYQWGXXTRGAWEL-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 283.12084340Da
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid

Comprehensive Overview of 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid (CAS No. 519045-03-5)

3-4-(Acetylamino)phenyl-2-phenylpropanoic acid (CAS No. 519045-03-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name 3-4-AAPPA, belongs to the class of phenylpropanoic acid derivatives, which are known for their diverse biological activities. The presence of both acetylaminophenyl and phenylpropanoic acid moieties in its structure makes it a subject of interest for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been extensively studied to understand its reactivity and interactions with biological targets. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are critical factors in evaluating its suitability for clinical applications.

In recent years, the demand for high-purity organic compounds like 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's potential role in modulating inflammatory pathways and its enzyme inhibition capabilities have made it a focal point in studies targeting chronic diseases such as arthritis and metabolic disorders. Additionally, its synthetic versatility allows for modifications that can enhance its bioavailability and target specificity.

The synthesis of 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid typically involves multi-step organic reactions, including acylation, condensation, and ester hydrolysis. These processes require stringent control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound and verify its structural integrity. The compound's stability under various pH conditions and its solubility profile are also critical parameters for its formulation in drug products.

From an industrial perspective, 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid is often sourced from specialized chemical suppliers who adhere to Good Manufacturing Practices (GMP). Its applications extend beyond pharmaceuticals, including use in biochemical research and material science. For instance, its incorporation into polymeric matrices has been explored for developing smart materials with responsive properties. The compound's thermal stability and compatibility with other chemicals make it a valuable component in advanced material formulations.

Environmental and safety considerations are paramount when handling 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid. While it is not classified as a hazardous substance, proper laboratory practices such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. Regulatory compliance with agencies like the FDA and EMA ensures that its use in pharmaceuticals meets stringent safety standards.

The growing interest in sustainable chemistry has also influenced research on 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid. Efforts to develop green synthesis methods that minimize waste and reduce energy consumption are underway. These initiatives align with global trends toward eco-friendly manufacturing and circular economy principles. The compound's potential for scalable production using biocatalysts or renewable feedstocks is an area of active investigation.

In conclusion, 3-4-(Acetylamino)phenyl-2-phenylpropanoic acid (CAS No. 519045-03-5) represents a versatile and promising compound with broad applications in pharmaceuticals, biochemistry, and material science. Its unique chemical properties and synthetic adaptability make it a valuable asset in both academic and industrial settings. As research continues to uncover new facets of its functionality, this compound is poised to play a pivotal role in advancing drug discovery and innovative material design.